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Compound of Interest

Compound Name: Prucalopride-13C,d3

Cat. No.: B15143441 Get Quote

This application note details a robust, sensitive, and selective method for the quantitative

determination of prucalopride in rat plasma using Ultra-High-Performance Liquid

Chromatography coupled with tandem mass spectrometry (UHPLC-MS/MS). The described

method is well-suited for pharmacokinetic studies in preclinical research.

The protocol employs a simple and rapid protein precipitation technique for sample

preparation, ensuring high recovery and minimal matrix effects.[1][2] Chromatographic

separation is achieved on a C18 reversed-phase column with a gradient elution, providing

excellent peak shape and resolution.[1][3][4] Detection is performed using a triple quadrupole

mass spectrometer in the positive electrospray ionization (ESI+) mode, operating under

Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.[1][3][4]

Carbamazepine is utilized as the internal standard (IS) to ensure accuracy and precision.[1][3]

[4]

The method is validated over a linear range of 0.1–100 ng/mL in rat plasma, with a lower limit

of quantitation (LLOQ) of 0.1 ng/mL.[1][3][4] The validation results demonstrate excellent

linearity (r > 0.996), intra- and inter-day precision (≤7.8%), and accuracy (ranging from -3.0% to

8.5%).[3][4] This validated UHPLC-MS/MS method is successfully applied for the

pharmacokinetic evaluation of prucalopride in rats following oral administration.[3][4]
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Prucalopride reference standard

Carbamazepine (Internal Standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Rat plasma (with anticoagulant, e.g., K2-EDTA)

Preparation of Stock and Working Solutions
Prucalopride Stock Solution (1 mg/mL): Accurately weigh and dissolve prucalopride in

methanol to obtain a final concentration of 1 mg/mL.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve carbamazepine

in methanol to obtain a final concentration of 1 mg/mL.

Working Solutions: Prepare serial dilutions of the prucalopride stock solution with a 50:50

mixture of acetonitrile and water to create calibration standards and quality control (QC)

samples. Prepare a working solution of the internal standard (e.g., 50 ng/mL) in acetonitrile.

Sample Preparation (Protein Precipitation)
Aliquot 100 µL of rat plasma into a microcentrifuge tube.

Add 300 µL of acetonitrile containing the internal standard (carbamazepine).[2]

Vortex the mixture for 3 minutes to precipitate proteins.

Centrifuge the samples at 13,000 rpm for 10 minutes.[2]

Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen

or in a vacuum centrifugal concentrator.[2]

Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50% methanol or

acetonitrile-water mixture).[2]
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Vortex for 1 minute and centrifuge at 13,000 rpm for 5 minutes.[2]

Transfer the supernatant to an autosampler vial for UHPLC-MS/MS analysis.

UHPLC-MS/MS Analysis
UHPLC System: Waters ACQUITY UPLC® or equivalent[1][3][4]

Mass Spectrometer: Waters Xevo TQD triple quadrupole mass spectrometer or equivalent[1]

[3][4]

Chromatographic Conditions:

Parameter Value

Column
Waters ACQUITY UPLC® HSS C18 (2.1
mm × 50 mm, 1.8 µm)[1][3][4]

Mobile Phase A Water with 0.1% Formic Acid[1][3][4]

Mobile Phase B Acetonitrile with 0.1% Formic Acid[1][3][4]

Flow Rate 0.2 mL/min[1][3][4]

Injection Volume 5 µL[2]

Column Temperature 40°C

| Gradient Elution | A gradient program should be optimized to ensure separation from

endogenous plasma components. |

Mass Spectrometry Conditions:
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive[1]

Scan Type Multiple Reaction Monitoring (MRM)[3][4]

Capillary Voltage 3.0 kV

Source Temperature 150°C

Desolvation Temperature 450°C

| MRM Transitions | See Table 1 |

Data Presentation
Table 1: MRM Transitions for Prucalopride and Internal Standard

Compound Precursor Ion (m/z) Product Ion (m/z)

Prucalopride 367.99 195.89[1][3][4]

| Carbamazepine (IS) | 236.97 | 194.04[1][3][4] |

Table 2: Method Validation Summary

Parameter Result

Linearity Range 0.1–100 ng/mL[1][3][4]

Correlation Coefficient (r) > 0.996[3][4]

Lower Limit of Quantitation (LLOQ) 0.1 ng/mL[1][3][4]

Intra-day Precision (%RSD) ≤ 7.8%[3][4]

Inter-day Precision (%RSD) ≤ 7.8%[3][4]

Accuracy (%RE) -3.0% to 8.5%[3][4]

Extraction Recovery
90.0–110.0% for prucalopride; ~99.6% for IS[3]

[4]
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| Matrix Effect | Acceptable[3][4] |
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Click to download full resolution via product page

Caption: Workflow for Prucalopride Quantitation in Rat Plasma.
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Caption: Relationship between Method Validation and Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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